4-chloro-N'-[(5-nitro-2-furyl)methylene]benzenesulfonohydrazide

• IUPAC Name: 4-chloro-N-[(E)-(5-nitrofuran-2-yl)methylideneamino]benzenesulfonamide
• InChI: InChI=1S/C11H8ClN3O5S/c12-8-1-4-10(5-2-8)21(18,19)14-13-7-9-3-6-11(20-9)15(16)17/h1-7,14H/b13-7+
• InChI Key: OCTXGVIUUIMAHQ-NTUHNPAUSA-N
• Canonical SMILES: C1=CC(=CC=C1S(=O)(=O)NN=CC2=CC=C(O2)[N+](=O)[O-])Cl
• Isomeric SMILES: C1=CC(=CC=C1S(=O)(=O)N/N=C/C2=CC=C(O2)[N+](=O)[O-])Cl
• Molecular Formula: C11H8ClN3O5S
• Molecular Weight: 329.72 g/mol

Description

Synthesis Analysis

The synthesis of 4-Chloro-N'-[(5-nitro-2-furyl)methylene]benzenesulfonohydrazide derivatives typically involves condensation reactions. For example, Guo-Biao Cao (2009) described the synthesis of a closely related compound by reacting 5-hydroxy-2-nitrobenzaldehyde with an equimolar quantity of 4-chlorobenzohydrazide in methanol, indicating the practical approach to synthesizing such compounds through condensation reactions (Cao, 2009).

Molecular Structure Analysis

The molecular structure is characterized by specific configurations and intermolecular interactions. For instance, Cao (2009) noted that the molecule exhibits an E configuration about the C=N bond, with a dihedral angle between the two benzene rings of 3.9°, demonstrating the planar nature of such compounds and highlighting the importance of hydrogen bonding in the crystal structure formation (Cao, 2009).

Chemical Reactions and Properties

Chemical reactions involving this compound derivatives can lead to various products depending on the conditions. Krapivin et al. (1988) discussed the formation of thiosemicarbazones and their cyclization to thiazoles and triazoles, showcasing the compound's reactivity towards forming heterocyclic structures under different conditions (Krapivin, Usova, & Kul'nevich, 1988).

Physical Properties Analysis

Physical properties such as crystal structure and hydrogen bonding patterns are crucial for understanding the compound's behavior in solid form. Salian, Foro, and Gowda (2018) provided insights into the crystal structures and Hirshfeld surface analysis of similar compounds, indicating the impact of substitutions on structural parameters and supramolecular features, which are essential for designing materials with desired physical properties (Salian, Foro, & Gowda, 2018).

Chemical Properties Analysis

The chemical properties, including reactivity and interactions with various reagents, are vital for applications in synthesis and material science. Suzuki and Mori (1994) explored the ozone-mediated nitration of chloro- and bromo-benzenes, revealing how substituents influence the nitration outcome, which could be related to understanding the reactivity of the this compound derivatives (Suzuki & Mori, 1994).